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An In-depth Technical Guide to the Safety Profile of Indene (CAS No. 95-13-6)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Indene (CAS No. 95-13-6) is an aromatic, polycyclic hydrocarbon naturally found in coal tar

fractions.[1][2] It is composed of a benzene ring fused to a cyclopentene ring.[1] While it serves

as a valuable building block in the production of coumarone-indene resins and in the synthesis

of more complex molecules, a thorough understanding of its safety profile is critical for

professionals handling this chemical.[1][3] This guide provides a comprehensive overview of

the safety data for indene, including its physicochemical properties, toxicological profile, and

standardized experimental methodologies for its assessment.

Chemical Identification
The Chemical Abstracts Service (CAS) number for Indene is 95-13-6.[1][4][5]

Quantitative Safety Data
The following tables summarize the key quantitative data from the Safety Data Sheet (SDS)

and other sources for indene.

Table 1: Physicochemical Properties of Indene
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Property Value Reference(s)

Molecular Formula C₉H₈ [4][6]

Molecular Weight 116.16 g/mol [2][4][6]

Appearance Colorless to pale yellow liquid [2][3][6]

Melting Point -1.8 °C to -5 °C [4][7][8]

Boiling Point 181 - 182.6 °C [4][6][7][8]

Density
0.996 - 0.997 g/cm³ at 20-25

°C
[4][6][7]

Flash Point 58 °C (closed cup) [6][8]

Vapor Pressure 1.1 mmHg (1.7 hPa) at 20 °C [6][8]

Water Solubility Insoluble [2]

log P (octanol/water) 2.25590 [6]

Table 2: Hazard Identification and Classification
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Hazard Class GHS Category
Hazard
Statement

Signal Word Reference(s)

Flammable

Liquids
Category 3

H226:

Flammable liquid

and vapor

Danger [2][6][7][9]

Aspiration

Hazard
Category 1

H304: May be

fatal if swallowed

and enters

airways

Danger [2][7][9]

Irritation (Skin,

Eye, Respiratory)
-

Irritating to eyes,

respiratory

system and skin

- [10]

Specific Target

Organ Toxicity

(Single

Exposure)

-

Vapours may

cause

drowsiness and

dizziness

- [10]

Table 3: Toxicological Data
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Endpoint Observation Species Reference(s)

Acute Oral Toxicity

Ingestion of less than

150g may be fatal or

cause serious

damage. High oral

doses are fatal.

Animal (general), Rat [10][11]

Aspiration Toxicity

Aspiration produces

chemical pneumonitis,

pulmonary edema,

and hemorrhage.

Animal (general) [10][11]

Inhalation Toxicity

Harmful by inhalation.

800-900 ppm for six 7-

hour periods caused

liver damage and

occasional splenic or

renal damage.

Rat [10][11]

Systemic Effects

May cause lung

damage if swallowed.

Can damage health

through skin

absorption.

Human, Animal [10]

Table 4: Occupational Exposure Limits

Organization Limit Value (TWA) Reference(s)

NIOSH (REL)
Recommended

Exposure Limit
10 ppm (45 mg/m³) [10]

Canada (BC)
Occupational

Exposure Limit
10 ppm [10]

Canada (Quebec)
Permissible Exposure

Value
10 ppm (48 mg/m³) [10]
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Experimental Protocols
The determination of the physicochemical and toxicological properties of chemicals like indene
is governed by internationally recognized guidelines, primarily those from the Organisation for

Economic Co-operation and Development (OECD). These protocols ensure data consistency

and reliability.

1. Boiling Point Determination (OECD Guideline 103) This guideline describes several methods

to determine the boiling point of a liquid, defined as the temperature where its vapor pressure

equals 101.325 kPa.[7][8][10]

Methodology: Common methods include the ebulliometer, dynamic method (which can also

determine vapor pressure), and distillation method. For a substance like indene, the sample

is heated, and the temperature at which continuous, stable boiling occurs is recorded. The

apparatus typically involves a heating source, a boiling flask, a condenser, and a calibrated

temperature measuring device.[3]

Application: This is a fundamental property used for hazard classification (in conjunction with

flash point), understanding physical state, and designing distillation/purification processes.

2. Density of Liquids (OECD Guideline 109) This guideline outlines methods for determining the

density (mass per unit volume) of liquids.[4][6]

Methodology: For a low-viscosity liquid like indene, suitable methods include the use of a

hydrometer, an oscillating densitometer, or a pycnometer. The pycnometer method involves

accurately weighing a specific, known volume of the liquid at a controlled temperature (e.g.,

20 °C). The density is then calculated by dividing the measured mass by the known volume.

Application: Density is a critical parameter for substance identification, purity assessment,

and converting mass to volume for handling and formulation.

3. Flash Point Determination (e.g., ASTM D93) The flash point is the lowest temperature at

which a liquid can form an ignitable mixture in air. While the OECD provides guidance, specific

test methods like ASTM D93 are often cited.[12]

Methodology: The "closed cup" method is specified for indene.[8] In a Pensky-Martens

closed cup tester (ASTM D93), the sample is heated at a slow, constant rate in a closed
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vessel. An ignition source is directed into the cup at regular temperature intervals. The flash

point is the lowest temperature at which the application of the ignition source causes the

vapors above the liquid to ignite.

Application: This is a critical test for classifying the flammability hazard of a liquid for safe

storage, handling, and transportation.

4. Acute Oral Toxicity (OECD Guideline 425) This guideline details the "Up-and-Down

Procedure" for determining the LD₅₀ (the dose lethal to 50% of a test population), which

minimizes animal usage.[13]

Methodology: A single animal (typically a female rat, as they are often more sensitive) is

dosed at a level just below the best preliminary estimate of the LD₅₀. If the animal survives,

the next animal is dosed at a higher level. If it dies, the next is dosed at a lower level. This

sequential process continues until stopping criteria are met. The LD₅₀ is then calculated from

the results using a maximum likelihood method. Observations for signs of toxicity are also

recorded.

Application: This provides a quantitative measure of acute toxicity for GHS classification and

is a key component of the overall risk assessment.

Visualization of Pathways and Workflows
Metabolic Pathway of Indene

In animal models, indene has been shown to undergo metabolic hydroxylation. The primary

pathway involves the formation of dihydrodiols at the double bond of the five-membered ring,

resulting in cis- and trans-indane-1,2-diol.[14] This metabolic activation is a critical step in

understanding its toxicological profile.
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Legend
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Caption: Metabolic conversion of indene to indane-1,2-diol.

General Workflow for Chemical Safety Assessment

The safety assessment of a chemical like indene follows a logical progression from initial

characterization to comprehensive risk evaluation. This workflow ensures that all necessary

data are gathered to classify hazards and establish safe handling procedures.
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Phase 1: Characterization

Phase 2: Hazard Identification

Phase 3: Risk Management
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Caption: A general workflow for chemical safety assessment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. oecd.org [oecd.org]

2. Indene | C9H8 | CID 7219 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. lcslaboratory.com [lcslaboratory.com]

4. oecd.org [oecd.org]

5. oecd.org [oecd.org]

6. oecd.org [oecd.org]

7. oecd.org [oecd.org]

8. laboratuar.com [laboratuar.com]

9. files.chemicalwatch.com [files.chemicalwatch.com]

10. oecd.org [oecd.org]

11. datasheets.scbt.com [datasheets.scbt.com]

12. downloads.regulations.gov [downloads.regulations.gov]

13. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

14. files01.core.ac.uk [files01.core.ac.uk]

To cite this document: BenchChem. [Indene CAS number and safety data sheet information].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b144670#indene-cas-number-and-safety-data-sheet-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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